Cas no 148565-57-5 (Undecyl b-D-thiomaltopyranoside)

Undecyl β-D-thiomaltopyranoside is a nonionic, thioglycoside-based surfactant commonly used in membrane protein research for solubilization and stabilization. Its unique thiomaltoside headgroup, combined with an undecyl alkyl chain, provides effective detergent properties while maintaining mild interactions with proteins, reducing denaturation risks. This compound is particularly valuable for crystallizing membrane proteins due to its ability to form small micelles and enhance protein stability. Its high chemical stability and low critical micelle concentration (CMC) make it suitable for long-term experiments. Additionally, it exhibits favorable compatibility with downstream analytical techniques, such as mass spectrometry and X-ray crystallography, facilitating structural and functional studies of challenging membrane proteins.

Undecyl b-D-thiomaltopyranoside structure

148565-57-5 structure

Product Name:Undecyl b-D-thiomaltopyranoside

CAS No:148565-57-5

MF:C₂₃H₄₄O₁₀S

MW:512.654467582703

CID:134581

PubChem ID:11504459

Update Time:2025-06-07

Undecyl b-D-thiomaltopyranoside Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside, undecyl 4-O-a-D-glucopyranosyl-1-thio-
- n-Undecyl-β-D-Thiomaltopyranoside
- 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-undecylsulfanyloxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- UNDECYL B-D-THIOMALTOPYRANOSIDE
- n-UNDECYL-b-D-THIOMALTOPYRANOSIDE
- Indolyl -1,3-diacetate
- n-Undecyl-β-D-Thiomaltoside
- N-UNDECYL-B-D-THIOMALTOSIDE
- Undecyl-β-D-thiomaltopyranoside
- Undecyl beta-D-thiomaltopyranoside
- A-D-Thiomaltopyranoside
- (2R,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(undecylthio)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- beta-D-Glucopyranoside, undecyl 4-O-alpha-D-glucopyranosyl-1-thio-
- n-Undecyl-
- 148565-57-5
- Q27451372
- Undecyl-4-O-I+/--D-glucopyranosyl-1-thio-I(2)-D-Glucopyranoside
- Undecyl 4-O-Alpha-D-Glucopyranosyl-1-Thio-Beta-D-Glucopyranoside
- (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-undecylsulfanyloxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- 0SA
- (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(undecylsulfanyl)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- Undecylb-D-thiomaltopyranoside
- Undecyl b-D-thiomaltopyranoside
- MDL： MFCD09750651
- Inchi： 1S/C23H44O10S/c1-2-3-4-5-6-7-8-9-10-11-34-23-20(30)18(28)21(15(13-25)32-23)33-22-19(29)17(27)16(26)14(12-24)31-22/h14-30H,2-13H2,1H3/t14-,15-,16-,17+,18-,19-,20-,21-,22-,23+/m1/s1
- InChI Key： SQISXDUZDUDUNY-GNKAUAAYSA-N
- SMILES： S(CCCCCCCCCCC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

Exact Mass: 512.26600
Monoisotopic Mass: 512.266
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 34
Rotatable Bond Count: 15
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 195A^2
XLogP3: 1.6

Experimental Properties

PSA: 194.60000
LogP: -0.12550

Undecyl b-D-thiomaltopyranoside Pricemore >>

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